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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601

An In-depth Technical Guide on the Molecular Weight and Density of 1-Butene Gas

Introduction

1-Butene, an organic compound with the formula CH3sCH2CH=CHz, is a colorless, flammable
gas at room temperature and pressure.[1][2] As a linear alpha-olefin, it is a key precursor in the
production of various polymers, including high-density polyethylene (HDPE) and linear low-
density polyethylene (LLDPE), as well as in the manufacture of polybutylene.[1] This document
provides a comprehensive overview of the molecular weight and gas density of 1-Butene,
intended for researchers, scientists, and professionals in drug development and related fields.

Quantitative Data

The physical properties of 1-Butene, specifically its molecular weight and gas density under
various conditions, are summarized in the table below. These parameters are fundamental for
stoichiometric calculations, fluid dynamics modeling, and safety protocols in a laboratory or
industrial setting.
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Parameter Value Conditions

Molecular Weight 56.106 g/mol [1]

56.1063 g/mol [3]

56.11 g/mol [4]

56.12 g/mol

Gas Density 2.6029 kg/m 3 0 °C, 1.013 bar
2.4496 kg/m 3 15 °C, 1.013 bar[1]

2.4 kg/m 3 21.1 °C, 101.325 kPal[4]

2.3584 kg/m 3 25 °C, 1.013 bar[1]

Relative Vapor Density 1.93 Air = 1.0[5]

Experimental Protocols for Gas Density
Determination

The experimental determination of the density of a gas such as 1-Butene is crucial for verifying
its purity and for calibrating flow and measurement equipment. The following protocols outline
common and reliable methods for this purpose.

Direct Mass-Volume Measurement Method

This method involves directly measuring the mass of a known volume of gas.

Objective: To determine the density of 1-Butene gas by weighing a known volume at a specific
temperature and pressure.

Apparatus:
e A gas-tight syringe (e.g., 100 mL) or a glass bulb of known volume.
» A milligram-precision analytical balance.

e A source of purified 1-Butene gas.
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e Thermometer and barometer.
Procedure:

o Evacuation and Initial Weighing: The syringe or bulb is first evacuated to a high vacuum to
remove any residual gas and then weighed on the analytical balance. This provides the
mass of the empty container (ma).

e Gas Filling: The container is then filled with 1-Butene gas to a specific, known volume (V) at
the ambient temperature (T) and pressure (P).

» Final Weighing: The gas-filled container is weighed again to obtain the final mass (mz).

e Mass Calculation: The mass of the 1-Butene gas (m_gas) is calculated by subtracting the
initial mass from the final mass: m_gas = mz - ma.

» Density Calculation: The density (p) of the gas is then calculated by dividing the mass of the
gas by its volume: p =m_gas / V.

Ideal Gas Law and Extrapolation Method for Real Gases

For higher accuracy, especially for real gases that deviate from ideal behavior, an extrapolation
method is employed.[6]

Objective: To determine the molar mass and density of 1-Butene by accounting for its non-
ideal behavior.

Theoretical Background: The ideal gas law, PV = nRT, can be rearranged to express density: p
=(m/V)=(M x P) /(R x T), where M is the molar mass.[6][7] For real gases, this relationship is
not perfectly linear with pressure. By measuring the density at various pressures and
extrapolating to zero pressure, the ideal gas behavior can be determined.[6]

Procedure:

o Sample Preparation: A series of 1-Butene gas samples are prepared in a known volume at
constant temperature but at different, precisely measured pressures.
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e Density Measurement: The density of each sample is determined using the direct mass-
volume measurement method described above.

o Data Analysis: For each pressure (P), the ratio of density to pressure (p/P) is calculated.

» Extrapolation: A graph of p/P versus P is plotted. The data points are then extrapolated to
zero pressure (P - 0).

e Molar Mass Calculation: The y-intercept of this plot gives the value of (p/P) at zero pressure.
The molar mass (M) can then be calculated from the relationship: M = (p/P)_P-0x R x T.

o Density at Standard Conditions: Once the accurate molar mass is determined, the density at
any desired temperature and pressure can be calculated, assuming ideal gas behavior is
approximated at those conditions or by using more complex equations of state.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of 1-
Butene gas density using the direct mass-volume measurement method.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Prepare Apparatus
(Syringe/Bulb, Balance)

'

Evacuate the Container

:

Weigh the Empty Container (m1)

.

Fill with 1-Butene Gas
to a Known Volume (V)

'

Record Temperature (T)
and Pressure (P)

'

Weigh the Filled Container (m2)

l

Calculate Gas Mass
(m_gas =m2 - ml)

'

Calculate Density
(p=m_gas/V)

'

End: Density Value Obtained

Click to download full resolution via product page

Caption: Workflow for Determining Gas Density Experimentally.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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